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Introduction: The Quina Mousterian is a specific facies of the Middle Paleolithic, characterized
by a distinct lithic technology. Quina assemblages are notable for a high proportion of
retouched tools, particularly thick, convex transverse scrapers with scalariform (stepped)
retouch, and a general absence of the Levallois technique.[1][2] The production of thick, wide
flakes, often with cortex, is a hallmark of this industry.[1] Quina sites are predominantly found in
caves and rock shelters, suggesting specific settlement patterns.[1] Locating these sites
requires a multi-phased approach that combines predictive modeling, landscape analysis, and
systematic field survey techniques tailored to the subtle signatures of these ancient
occupations. These application notes provide a detailed protocol for identifying and locating
potential Quina sites.

Phase 1: Preliminary Research and Desktop
Assessment

This initial phase focuses on identifying high-probability areas for Quina occupation through the
analysis of existing data and predictive modeling.

Protocol 1.1: Literature and Archival Review
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o Compile Existing Data: Conduct a thorough review of archaeological and geological literature
for the target region. Identify all known Middle Paleolithic sites, paying special attention to
any mentions of Quina or similar Mousterian industries.

o Analyze Site Distribution: Map the locations of known sites and analyze their distribution in
relation to geological and topographical features. Note recurring patterns in elevation,
proximity to water sources, and landforms (e.g., limestone cliffs with south-facing aspects).

o Raw Material Sourcing: ldentify the geological sources of raw materials (e.g., flint, chert)
known to have been used by Neanderthal populations in the region. Quina knappers are
known to have utilized local raw materials, often from riverbeds, valleys, and mountain
foothills. Evidence of non-local stone use, especially for retouched tools, can also provide
insights into mobility and procurement strategies.

Protocol 1.2: Predictive Modeling using Geographic Information Systems (GIS)

» Data Acquisition: Gather digital datasets for the study area, including:

o

Digital Elevation Models (DEMS)

[¢]

Geological maps (identifying lithic resources and karstic landscapes)

[¢]

Hydrological data (rivers, paleochannels, springs)

o

Pedological maps (soil types)

» Variable Analysis: Based on the literature review, identify key variables associated with
Middle Paleolithic site locations. These often include:

o Elevation

[¢]

Slope

[¢]

Aspect (direction the slope faces)

Distance to water sources

o

Distance to raw material sources

o
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o Topographic position (e.g., terrace, valley floor, rockshelter)

o Model Generation: Utilize a GIS platform to perform a weighted overlay analysis or other
predictive modeling techniques (e.g., logistic regression) to create a map of high-probability
areas for Quina sites. High-probability zones for cave sites are often found along rivers in
medium mountain ranges.

Phase 2: Field Survey Implementation
This phase involves the systematic ground-truthing of the high-probability areas identified in
Phase 1.

Protocol 2.1: Systematic Pedestrian Survey

o Survey Design: Establish survey transects within the high-probability zones. Transects
should be spaced at regular intervals (e.g., 10-20 meters apart) to ensure comprehensive
coverage.

» Field Crew Briefing: Prior to fieldwork, brief the survey team on the visual identification of
Quina lithics. Emphasize the following characteristics for debitage:

[¢]

Thick, wide flakes: Often with a pronounced bulb of percussion.

[e]

Cortical surfaces: A high frequency of flakes will retain some of the original stone's cortex
(outer rind).

[¢]

Asymmetrical cross-sections: A key feature of Quina flake production.

o

Platform preparation: While not as elaborate as Levallois, look for evidence of platform
faceting or abrasion.

e Survey Execution: Surveyors should walk transects at a slow, steady pace, carefully
examining the ground surface for lithic artifacts.

« Artifact Flagging and Recording: When a potential artifact is identified, its location should be
flagged. A GPS reading should be taken, and the artifact should be photographed in situ.
Basic attributes (raw material, presence of cortex, evidence of retouch) should be noted.
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o Collection Strategy: A total collection policy is recommended for diagnostic artifacts
(retouched tools, cores). For debitage scatters, a systematic sampling strategy (e.g.,
collecting all artifacts within a 1-meter radius of a central point) can be employed to manage
collection size while still obtaining a representative sample.

Protocol 2.2: Targeted Survey of Caves and Rockshelters

« |dentification: Systematically investigate all caves, rock shelters, and cliff bases within the
high-probability zones.

o Surface Inspection: Carefully examine the floor and talus slope of each feature for surface
artifacts. Look for lithics that may have eroded from stratified deposits.

o Test Pitting: If surface finds are present or the potential for intact deposits is high, a limited
program of shovel test pits or small test excavations may be warranted to assess the
presence and integrity of subsurface archaeological deposits. All excavated soil should be
screened through a fine mesh (e.g., 1/4 inch) to maximize artifact recovery.

Quantitative Data from Middle Paleolithic Surveys

The following tables summarize typical quantitative data from Middle Paleolithic archaeological
surveys. It is important to note that artifact densities can vary significantly based on site type,
preservation, and survey conditions.

Table 1: Hypothetical Survey Coverage and
Site Discovery Rates

Parameter Value

Total Survey Area 50 km2
Pedestrian Survey Coverage 10 kmz2 (20%)
Targeted Cave/Rockshelter Surveys 15 features
New Middle Paleolithic Sites Discovered 4

Site Discovery Rate (per km2 surveyed) 0.4
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| Table 2: Artifact Densities from Middle Paleolithic Surface Scatters | | | Site Type | Artifact
Density (artifacts/m?2) | | Low-density scatter | 0.1 - 1 | | Medium-density scatter | 1 - 5 | | High-
density scatter (potential activity area) | > 5 | | Note: These are generalized values. For
example, in the Al Jawf region of Arabia, artifact densities at Middle Paleolithic sites were found
to be 1-4 artifacts per m2. | |

Experimental Protocols: Lithic Identification

A crucial component of locating Quina sites is the accurate identification of their characteristic
lithic technology in the field.

Protocol 3.1: Field Identification of Quina Debitage and Tools
o Objective: To train field surveyors to recognize the key attributes of Quina lithics.

o Materials: A reference collection of known Quina artifacts (if available), high-quality casts,
and detailed illustrations.

e Procedure:
o Debitage Analysis:
» Examine flakes for a thick, often asymmetrical cross-section.

» |dentify the presence and extent of cortex. Quina reduction often produces flakes with
significant cortical surfaces.

= Observe the striking platform, noting its thickness and any evidence of preparation.
o Tool Analysis:
= |dentify transverse scrapers with a convex working edge.

» Look for the characteristic "Quina retouch”: steep, scalariform (step-like) retouch along
the working edge. This retouch is often invasive and creates a robust edge.

= Note the overall thickness of the tool. Quina scrapers are typically robust and thick in
profile.
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Diagrams and Visualizations

Workflow for Locating Quina Mousterian Sites
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Caption: Workflow for the systematic location and confirmation of Quina Mousterian sites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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